Gadopentetic Acid

• CAS No.: 80529-93-7
• Product Name: Gadopentetic Acid
• Molecular Formula: C₁₄H₁₈GdN₃O₁₀ •2H
• Molecular Weight: 547.6 g/mol
• IUPAC Name: 2-[bis[2-[carboxylatomethyl(carboxymethyl)amino]ethyl]amino]acetate;gadolinium(3+)
• Standard InChI: InChI=1S/C14H23N3O10.Gd/c18-10(19)5-15(1-3-16(6-11(20)21)7-12(22)23)2-4-17(8-13(24)25)9-14(26)27;/h1-9H2,(H,18,19)(H,20,21)(H,22,23)(H,24,25)(H,26,27);/q;+3/p-3
• Standard InChIKey: IZOOGPBRAOKZFK-UHFFFAOYSA-K
• SMILES: C(CN(CC(=O)O)CC(=O)[O-])N(CCN(CC(=O)O)CC(=O)[O-])CC(=O)[O-].[Gd+3]
• Canonical SMILES: C(CN(CC(=O)O)CC(=O)[O-])N(CCN(CC(=O)O)CC(=O)[O-])CC(=O)[O-].[Gd+3]
• Description: Gadopentetate is a gadolinium coordination entity. It has a role as a MRI contrast agent.; A complex of gadolinium with a chelating agent, diethylenetriamine penta-acetic acid (DTPA see pentetic acid), that is given to enhance the image in cranial and spinal MRIs. (From Martindale, The Extra Pharmacopoeia, 30th ed, p706); A complex of gadolinium with a chelating agent, diethylenetriamine penta-acetic acid (DTPA see PENTETIC ACID), that is given to enhance the image in cranial and spinal MRIs. (From Martindale, The Extra Pharmacopoeia, 30th ed, p706)
• Synonyms: Diethylenetriaminepenta-acetic Acid, Gadolinium; Dimeglumine, Gadolinium DTPA; Dimeglumine, Gadopentetate; DTPA, Gadolinium; Gadolinium Diethylenetriaminepenta acetic Acid; Gadolinium Diethylenetriaminepenta-acetic Acid; Gadolinium DTPA; Gadolinium DTPA Dimeglumine; Gadolinium DTPA Dimeglumine Salt; Gadolinium DTPA Disodium Salt; Gadopentetate Dimeglumine; Gadopentetic Acid; Gd DTPA; Gd-DTPA; Magnevist; Magnevist Enteral; Magnograf; Magnograf Enteral
• PubChem Compound: 6857474
• Last Modified: Nov 11 2021